Cas no 2138090-18-1 (2-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid)

• Product Name: 2-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid
• CAS No: 2138090-18-1
• MF: C₁₄H₁₇N₃O₄
• MW: 291.302483320236
• CID: 6154564
• PubChem ID: 165833670
• Update Time: 2025-07-23

2-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid
• EN300-1155434
• 2138090-18-1

• Inchi： 1S/C14H17N3O4/c1-14(2,13(18)19)17-8-10(15-16-17)9-5-6-11(20-3)12(7-9)21-4/h5-8H,1-4H3,(H,18,19)
• InChI Key： GPACQGTYVBTOKD-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)N1C=C(C2C=CC(=C(C=2)OC)OC)N=N1)=O

Computed Properties

• Exact Mass: 291.12190603g/mol
• Monoisotopic Mass: 291.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.5Ų

Additional information on 2-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid

Professional Introduction to 2-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic Acid (CAS No. 2138090-18-1)

2-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138090-18-1, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups that make it a versatile intermediate in synthetic chemistry, particularly in the design of bioactive molecules.

The core structure of 2-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid features a triazole ring linked to a phenolic moiety with methoxy substituents. This arrangement not only contributes to the compound's stability but also enhances its potential for interaction with biological targets. The presence of the methylpropanoic acid side chain adds another layer of complexity, which can be exploited to modulate pharmacokinetic properties such as solubility and metabolic stability.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse pharmacological activities. The triazole ring is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs. For instance, compounds containing the triazole scaffold have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a phenolic group with methoxy substituents further enriches the pharmacophoric space, making 2-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid a valuable scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The flexibility of its structure allows for modifications at multiple positions, enabling the synthesis of derivatives with tailored biological activities. For example, researchers have explored the use of such scaffolds in the development of kinase inhibitors, which are crucial in targeted cancer therapy. The methoxy groups on the phenolic ring can be readily modified through various chemical reactions, such as etherification or sulfonylation, to introduce additional functional diversity.

The synthesis of 2-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cycloaddition reactions between azides and alkynes to form the triazole ring, followed by functional group interconversions to introduce the desired substituents. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also showcase advances in transition-metal-catalyzed reactions that facilitate efficient construction of complex molecular architectures.

In the realm of drug discovery, computational methods play an increasingly important role in predicting the biological activity of novel compounds. Molecular modeling studies have been employed to evaluate how 2-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid might interact with target proteins. These simulations have provided insights into potential binding modes and have helped guide experimental efforts toward optimizing potency and selectivity. Such integrative approaches are essential for accelerating the drug development pipeline and bringing new therapeutic agents to market more efficiently.

The pharmacological profile of this compound is still under active investigation. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in human diseases. While these findings are promising, further research is needed to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are crucial for translating laboratory discoveries into clinical applications.

The chemical properties of 2-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid also make it an interesting subject for material science applications beyond pharmaceuticals. Its ability to participate in various chemical reactions and its compatibility with different solvents suggest potential uses in polymer chemistry or as a crosslinking agent. As research continues to uncover new applications for this class of compounds, their versatility will likely be recognized across multiple scientific disciplines.

In conclusion, 2-[4-(3,4-dimethoxyphenyl)-1H-1,2,3-triazol-1-yl]-2-methylpropanoic acid(CAS No. 2138090-18-1) represents a fascinating compound with broad implications in pharmaceutical chemistry and beyond. Its unique structural features and synthetic accessibility position it as a valuable tool for drug discovery and material science research. As our understanding of its properties grows，so too will its potential contributions to science and medicine.